Cas no 2680788-15-0 (3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid)

• Product Name: 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid
• CAS No: 2680788-15-0
• MF: C₁₂H₉F₃N₂O₄
• MW: 302.206073522568
• CID: 5634188
• PubChem ID: 165932363
• Update Time: 2025-05-22

3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680788-15-0
• EN300-28290666
• 3-[N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamido]propanoic acid
• 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid

• Inchi： 1S/C12H9F3N2O4/c13-12(14,15)10(20)17(6-5-9(18)19)11-16-7-3-1-2-4-8(7)21-11/h1-4H,5-6H2,(H,18,19)
• InChI Key： NQOVBNVEMUVTAF-UHFFFAOYSA-N
• SMILES： FC(C(N(C1=NC2C=CC=CC=2O1)CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 302.05144126g/mol
• Monoisotopic Mass: 302.05144126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid

3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid (CAS 2680788-15-0): A Comprehensive Overview

3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid is a specialized organic compound with the CAS number 2680788-15-0. This compound has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential applications. The molecule combines a benzoxazole moiety with a trifluoroacetamido group, linked to a propanoic acid backbone, making it a versatile intermediate for drug discovery and development.

The benzoxazole ring system is a well-known heterocyclic scaffold in medicinal chemistry, often associated with bioactive molecules. When combined with the trifluoroacetamido group, the resulting compound exhibits enhanced stability and bioavailability, which are critical factors in drug design. Researchers are particularly interested in 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid for its potential role in targeting specific enzymes or receptors involved in various biological pathways.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid in drug discovery?" The answer lies in its ability to serve as a building block for more complex molecules. Its structural versatility allows for modifications that can lead to the development of novel therapeutics, particularly in areas such as anti-inflammatory, antimicrobial, and anticancer research. The trifluoroacetamido group, in particular, is known to enhance the metabolic stability of drug candidates, making them more effective in vivo.

Another hot topic in the scientific community is the use of 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid in the synthesis of small-molecule inhibitors. These inhibitors are crucial for understanding disease mechanisms and developing targeted therapies. For instance, this compound has been explored as a precursor for inhibitors of protein kinases, which play a pivotal role in cell signaling and are often dysregulated in cancers.

The propanoic acid moiety in 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid also contributes to its solubility and reactivity, making it suitable for various chemical transformations. This feature is particularly valuable in combinatorial chemistry, where rapid synthesis and screening of compound libraries are essential for identifying lead candidates. Researchers often search for "synthetic routes for 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid" to optimize its production for large-scale applications.

In addition to its pharmaceutical potential, 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid has also found applications in material science. The benzoxazole ring is known for its fluorescence properties, which can be exploited in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. This dual functionality—both in biomedicine and materials science—makes this compound a subject of interdisciplinary research.

Market dynamics for 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid are influenced by the growing demand for innovative drug candidates and advanced materials. Pharmaceutical companies and research institutions are increasingly sourcing this compound for their R&D projects, driving its commercial availability. Searches like "where to buy 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid" reflect this trend, highlighting the need for reliable suppliers.

Quality control and purity are critical when working with 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid, especially in pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure the compound meets the required specifications. Researchers often inquire about "analytical methods for 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid" to validate their samples.

In summary, 3-N-(1,3-benzoxazol-2-yl)-2,2,2-trifluoroacetamidopropanoic acid (CAS 2680788-15-0) is a multifaceted compound with significant potential in drug discovery, material science, and beyond. Its unique structural attributes, combined with its versatility, make it a valuable asset for researchers and industries alike. As scientific advancements continue, the applications and demand for this compound are expected to grow, solidifying its place in modern chemistry.